1H-Pyrazolo[3,4-f]benzothiazol-6-amine
Overview
Description
Synthesis Analysis
In a study, six novel pyrazolo-benzothiazole analogues were systematically planned and synthesized . Another study introduced a new pathway for the synthesis of pyrazolo[3,4-b]pyridine scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H .
Molecular Structure Analysis
The molecular structure of 1H-Pyrazolo[3,4-f]benzothiazol-6-amine consists of a pyrazole ring fused with a benzothiazole ring .
Chemical Reactions Analysis
In a study, 38 pyrazolo[3,4-b]pyridine derivatives were synthesized based on scaffold hopping and computer-aided drug design .
Physical And Chemical Properties Analysis
The molecular formula of this compound is C8H6N4S, and its molecular weight is 190.23 g/mol.
Scientific Research Applications
Synthesis and Characterization
- Facile Synthesis of New Derivatives : A simple route for the synthesis of pyrazolo[1,5-a]pyrimidine and pyrimido[2,1-b]benzothiazole derivatives, demonstrating the versatility of 1H-pyrazolo[3,4-f]benzothiazol-6-amine in producing compounds with potential biological significance, has been explored (Sayed, Khalil, & Raslan, 2012).
- Combinatorial Synthesis for High Regioselectivity : The compound's use in the synthesis of pyrazoloquinoline and pyrazoloacridine derivatives through a three-component reaction highlights its ability to achieve high yields and regioselectivity (Chen et al., 2013).
Biological Activities
- Antimicrobial Properties : Compounds synthesized from this compound have demonstrated active antibacterial and antifungal properties, indicating its potential in developing new antimicrobial agents (Sayed, Khalil, & Raslan, 2012).
- Anti-inflammatory and Antioxidant Agents : Certain derivatives have shown promising anti-inflammatory and antioxidant activities, suggesting potential therapeutic applications in these areas (Shankar et al., 2017).
Synthesis of Novel Structures
- Formation of Spiro Compounds : The compound is instrumental in synthesizing spiro[pyrazole-4,8′-pyrazolo[3,4-f]quinolin]-5(1H)-ones, exemplifying its role in creating novel and complex heterocyclic structures (Dong & Wang, 2016).
- Generation of Fused Hexacyclic Structures : It has been used in a copper(I) iodide catalyzed reaction to create fused hexacyclic pyrazolo[4,5,1-de]quinolino[4,3,2-mn]acridin-14(11H)-ones, demonstrating its utility in advanced synthetic chemistry (Zhang et al., 2014).
Mechanism of Action
Target of Action
The primary targets of 1H-Pyrazolo[3,4-f]benzothiazol-6-amine are cholinesterases (ChEs), specifically acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) . These enzymes play a crucial role in the metabolism of acetylcholine, a neurotransmitter that is essential for learning and memory .
Mode of Action
This compound interacts with its targets by inhibiting the activity of AChE and BChE . This inhibition prevents the hydrolysis of acetylcholine in the synaptic region, thereby increasing the levels of this neurotransmitter . The compound fits fully into the active sites of human AChE, as revealed by docking studies .
Biochemical Pathways
The compound affects the cholinergic pathways in the central nervous system (CNS). In Alzheimer’s disease (AD), these pathways are disrupted, leading to a deficit in cholinergic neurotransmission . By inhibiting AChE and BChE, this compound helps restore the levels of acetylcholine, providing symptomatic relief in AD .
Pharmacokinetics
The compound’s ability to inhibit ache suggests it can cross the blood-brain barrier, which is crucial for its bioavailability and efficacy in treating neurological conditions like ad .
Result of Action
The primary molecular effect of this compound is the inhibition of AChE, leading to increased levels of acetylcholine . This results in improved cholinergic neurotransmission, which can alleviate the cognitive impairment associated with AD . The compound also shows good antioxidant properties .
Future Directions
properties
IUPAC Name |
1H-pyrazolo[3,4-f][1,3]benzothiazol-6-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4S/c9-8-11-6-2-5-4(3-10-12-5)1-7(6)13-8/h1-3H,(H2,9,11)(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SURJGSWHTDOCDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=NNC2=CC3=C1SC(=N3)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30722006 | |
Record name | 1H-[1,3]Thiazolo[5,4-f]indazol-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30722006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
42783-08-4 | |
Record name | 1H-[1,3]Thiazolo[5,4-f]indazol-6-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30722006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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